Cas no 2228074-70-0 ((2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol)

• Product Name: (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol
• CAS No: 2228074-70-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5604257
• PubChem ID: 165615908
• Update Time: 2025-10-29

(2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228074-70-0
• EN300-1824729
• (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol

• Inchi： 1S/C13H18O/c1-10(14)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-3,5,8,10,12,14H,4,6-7,9H2,1H3/t10-,12?/m1/s1
• InChI Key： MCNMMUNSZSMQKM-RWANSRKNSA-N
• SMILES： O[C@H](C)CC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol

Comprehensive Overview of (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol (CAS No. 2228074-70-0): Properties, Applications, and Research Insights

The compound (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol (CAS No. 2228074-70-0) is a chiral secondary alcohol with a tetrahydronaphthalene backbone, attracting significant interest in pharmaceutical and organic chemistry research. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic routes, and potential applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol exhibits a molecular formula of C₁₃H₁₈O and a molecular weight of 190.28 g/mol. The presence of the tetrahydronaphthalene moiety enhances its lipophilicity, a critical factor in drug design for improved membrane permeability. Researchers frequently explore its enantioselective synthesis, leveraging catalysts like chiral boron reagents or enzymatic methods to achieve high optical purity—a hot topic in asymmetric catalysis.

In pharmaceutical applications, this compound serves as a precursor for CNS-targeting drugs, owing to its ability to cross the blood-brain barrier. Recent studies highlight its role in developing neuroprotective agents and dopamine receptor modulators, aligning with the growing demand for neurodegenerative disease treatments. Its structural versatility also makes it a candidate for fragrance synthesis, particularly in musk-like scents.

From an industrial perspective, the demand for sustainable synthesis of (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol has surged. Innovations such as flow chemistry and biocatalysis reduce waste and energy consumption, addressing ESG (Environmental, Social, and Governance) metrics. These methods resonate with the green chemistry movement, a frequently searched topic among chemists and policymakers.

Analytical characterization of CAS No. 2228074-70-0 typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. The compound’s stability under various pH conditions is another area of investigation, particularly for formulation scientists optimizing drug delivery systems. Notably, its logP value and hydrogen bonding capacity are key parameters in QSAR (Quantitative Structure-Activity Relationship) studies.

Emerging trends like AI-assisted molecular design have propelled interest in this compound. Machine learning models predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, accelerating preclinical research. Such advancements address common search queries like "AI in drug discovery" and "computational chemistry tools," bridging gaps between academia and industry.

In conclusion, (2R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol (CAS No. 2228074-70-0) exemplifies the intersection of traditional organic synthesis and modern technological advancements. Its multifaceted applications—from pharmaceutical intermediates to sustainable chemistry—underscore its relevance in contemporary research. By integrating SEO-friendly keywords like "chiral building blocks" and "enantioselective catalysis," this article aims to enhance visibility while maintaining scientific rigor.